Cas no 4197-72-2 (2-hexylbenzene-1,4-diol)

2-hexylbenzene-1,4-diol structure
2-hexylbenzene-1,4-diol structure
Product Name:2-hexylbenzene-1,4-diol
CAS No:4197-72-2
MF:C12H18O2
MW:194.270123958588
CID:927608
PubChem ID:264272
Update Time:2025-04-19

2-hexylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-hexylbenzene-1,4-diol
    • 1-hexyl-hydroquinone
    • 2.5-Dihydroxy-1-hexyl-benzol
    • 2-hexyl-benzene-1,4-diol
    • 2-Hexyl-hydrochinon
    • 2-hexyl-hydroquinone
    • 2-n-hexyl-hydroquinone
    • AC1L6BIW
    • AC1Q7AFJ
    • AR-1E2066
    • CTK4I5493
    • Hexyl-hydrochinon
    • NSC99302
    • SureCN70630
    • 2-hexylhydroquinone
    • 4197-72-2
    • DTXSID40295014
    • NSC-99302
    • AKOS024390399
    • SCHEMBL70630
    • Inchi: 1S/C12H18O2/c1-2-3-4-5-6-10-9-11(13)7-8-12(10)14/h7-9,13-14H,2-6H2,1H3
    • InChI Key: NOUJHHZNUIXAEX-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CCCCCC)O

Computed Properties

  • Exact Mass: 194.13074
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
  • LogP: 3.22060
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent